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Compound of Interest

Compound Name: Propane-2-sulfonamide

Cat. No.: B152786

Foreword: The Significance of the Sulfonamide
Moiety in Modern Chemistry

The sulfonamide functional group is a cornerstone in the fields of medicinal chemistry and drug
development. Its presence in a vast array of therapeutic agents underscores its importance as
a privileged scaffold. Propane-2-sulfonamide, also known as isopropylsulfonamide, serves as
a fundamental building block in the synthesis of more complex molecules, leveraging its
specific steric and electronic properties to modulate biological activity and pharmacokinetic
profiles. This guide provides a comprehensive overview of the synthesis of propane-2-
sulfonamide, delving into the core chemical principles, detailed experimental protocols, and
the critical nuances that ensure a successful and reproducible outcome. It is intended for
researchers, scientists, and drug development professionals who require a deep and practical
understanding of this essential synthetic transformation.

Core Synthesis Strategy: The Sulfonylation of
Amines

The most prevalent and direct method for the synthesis of sulfonamides is the reaction of a
sulfonyl chloride with a primary or secondary amine.[1] In the case of propane-2-sulfonamide,
this involves the reaction of propane-2-sulfonyl chloride with an ammonia source. This reaction
is a classic example of nucleophilic acyl substitution at a sulfur center.[2]
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The Key Precursor: Propane-2-sulfonyl Chloride

The primary starting material for the synthesis of propane-2-sulfonamide is propane-2-
sulfonyl chloride (also known as isopropylsulfonyl chloride).[3][4] This reagent is a colorless to
pale yellow liquid with a pungent odor.[5] It is highly reactive, particularly towards nucleophiles,
and is sensitive to moisture, hydrolyzing to the corresponding sulfonic acid.[5] Therefore,
appropriate handling and storage under anhydrous conditions are crucial.

Table 1: Physical and Chemical Properties of Propane-2-sulfonyl Chloride

Property Value Reference(s)
Molecular Formula Cs3H7CIO2S [4]

Molecular Weight 142.61 g/mol [4]

CAS Number 10147-37-2

Boiling Point 74-75 °C /19 mmHg [3]

Density 1.27 g/mL at 25 °C [3]

Refractive Index n20/D 1.453 [3]

Reaction Mechanism: A Step-by-Step Elucidation

The formation of propane-2-sulfonamide from propane-2-sulfonyl chloride and ammonia
proceeds through a well-established nucleophilic substitution mechanism. Understanding this
mechanism is paramount for optimizing reaction conditions and troubleshooting potential

issues.

The reaction is initiated by the nucleophilic attack of the lone pair of electrons on the nitrogen
atom of ammonia on the electrophilic sulfur atom of the sulfonyl chloride. This leads to the
formation of a transient tetrahedral intermediate. The chloride ion, being a good leaving group,
is then expelled, and a proton is subsequently removed from the nitrogen atom, typically by
another molecule of ammonia or a base present in the reaction mixture, to yield the final
sulfonamide product and ammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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